(R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid
Overview
Description
(R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid, commonly referred to as (R)-TBOPA, is an organic compound with a wide range of applications in the scientific and medical fields. It is a chiral molecule, meaning it has two non-superimposable mirror images, and can exist in either a right-handed or left-handed form. The (R)-TBOPA form is the most commonly used form, and has been studied extensively for its numerous applications.
Scientific Research Applications
Synthesis of Collagen Cross-Links
(R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid is used as a key intermediate in the synthesis of collagen cross-links. This includes the preparation of compounds like pyridinoline and deoxypyridinoline, which are essential for understanding and potentially enhancing collagen's structural integrity and biological functions (Adamczyk, Johnson, & Reddy, 1999).
Development of Renin Inhibitory Peptides
The compound serves as a precursor in the synthesis of renin inhibitory peptides. These peptides are potent inhibitors of human plasma renin and play a significant role in understanding and potentially managing conditions related to the renin-angiotensin system, which is crucial for blood pressure regulation and electrolyte balance (Thaisrivongs et al., 1987).
Isotopically Labeled Compounds for Biochemical Studies
The compound is used in the synthesis of isotopically labeled compounds, such as deoxypyridinoline. These labeled compounds are vital for advanced biochemical studies, allowing researchers to trace biochemical processes with high precision (Adamczyk et al., 2000).
Synthesis of Non-Natural Alpha-Amino Acids
It is utilized in the synthesis of enantiopure non-natural alpha-amino acids. This broadens the scope of amino acid chemistry, enabling the exploration of novel peptides and proteins with potentially unique biological activities (Constantinou-Kokotou et al., 2001).
Biomedical Imaging and Sensing Applications
In biomedical imaging, this compound is used in the synthesis of selective zinc sensors. These sensors have shown promising results in fluorescence microscopy experiments, suggesting their potential in live cell imaging and possibly in the diagnosis of diseases involving zinc dysregulation (Berrones-Reyes et al., 2019).
Mechanism of Action
Target of Action
It is a derivative of glutamic acid , an amino acid that plays a crucial role in protein synthesis and various metabolic pathways.
Mode of Action
As a derivative of glutamic acid, it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .
properties
IUPAC Name |
(4R)-4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO4/c1-9(2,3)14-8(13)6(10)4-5-7(11)12/h6H,4-5,10H2,1-3H3,(H,11,12)/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVAQMUAKTNUNLN-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CCC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@@H](CCC(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427163 |
Source
|
| Record name | (R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25456-76-2 |
Source
|
| Record name | (R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10427163 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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